RHODIUM(III) SODIUM CHLORIDE DIHYDRATE

Chemical Identity and Nomenclature

Rhodium(III) Sodium Chloride Dihydrate represents a complex inorganic compound with the systematic name trisodium hexachlororhodium(3-) dihydrate [9]. The compound is registered under the Chemical Abstracts Service number 14972-02-2 and appears in chemical databases with the PubChem Compound Identifier 91886619 [9]. Alternative nomenclature includes sodium hexachlororhodate(III) dihydrate and trisodium hexachlororhodate dihydrate, reflecting the complex anionic nature of the rhodium-containing species [1] [13].

Molecular Formula and Weight

The molecular formula of Rhodium(III) Sodium Chloride Dihydrate can be expressed in two equivalent forms: Na₃RhCl₆·2H₂O or Cl₆H₄Na₃O₂Rh [1] [9]. The first representation clearly shows the hydrated salt structure, while the second provides the elemental composition in alphabetical order. The compound exhibits a molecular weight of 420.62 grams per mole [1] [20], making it a relatively heavy inorganic salt due to the presence of the transition metal rhodium.

Table 1: Basic Molecular Information

Structural Components and Architecture

The molecular structure of Rhodium(III) Sodium Chloride Dihydrate consists of discrete ionic components arranged in a crystalline lattice [9] [12]. The central structural unit is the hexachlororhodate(III) complex anion [RhCl₆]³⁻, which contains a rhodium(III) ion coordinated to six chloride ligands in an octahedral geometry [16] [25]. This octahedral coordination is characteristic of rhodium(III) complexes, where the metal center adopts the preferred six-coordinate environment [25].

The rhodium(III) ion in the complex possesses a +3 oxidation state, corresponding to the electronic configuration [Kr] 4d⁶ [22]. This d⁶ configuration in an octahedral crystal field typically results in a low-spin diamagnetic complex, which is consistent with the known magnetic properties of hexachlororhodate(III) species [4] [25]. The octahedral geometry around the rhodium center exhibits Oh symmetry, with bond angles of approximately 90° between adjacent chloride ligands [16] [25].

Table 2: Structural Components

Atomic Composition and Stoichiometry

The compound contains a total of sixteen atoms distributed among five different elements [9]. The atomic composition includes one rhodium atom serving as the central metal ion, three sodium atoms functioning as counter cations, six chlorine atoms coordinated as ligands, four hydrogen atoms, and two oxygen atoms originating from the two water molecules of hydration [1] [9]. The stoichiometric arrangement ensures overall electrical neutrality, with the three sodium cations (3×+1 = +3) balancing the charge of the hexachlororhodate(III) anion (-3) [12].

Table 3: Atomic Composition

Chemical Identifiers and Structural Representations

The structure of Rhodium(III) Sodium Chloride Dihydrate can be represented through various chemical identifier systems [9]. The Simplified Molecular Input Line Entry System notation is expressed as O.O.[Na+].[Na+].[Na+].ClRh-3(Cl)(Cl)(Cl)Cl, which explicitly shows the ionic dissociation pattern and the octahedral coordination of chloride ligands around the rhodium center [9]. The International Chemical Identifier string InChI=1S/6ClH.3Na.2H2O.Rh/h61H;;;;21H2;/q;;;;;;3*+1;;;+3/p-6 provides a standardized representation of the molecular connectivity and charge distribution [9].

The linear formula representation Na₃RhCl₆·2H₂O emphasizes the salt-like nature of the compound, clearly distinguishing between the complex anion, counter cations, and waters of hydration [1] [13]. This formulation is particularly useful for understanding the compound's behavior in aqueous solutions, where dissociation into constituent ions occurs [12].

Table 4: Chemical Identifiers

Coordination Chemistry Principles

The hexachlororhodate(III) complex anion represents a classic example of octahedral coordination chemistry in transition metal complexes [16] [18]. The rhodium(III) center exhibits a coordination number of six, which is the most common coordination number for this oxidation state [25]. The octahedral geometry arises from the optimal spatial arrangement of six monodentate chloride ligands around the central metal ion, minimizing ligand-ligand repulsion while maximizing metal-ligand bonding interactions [16] [18].

The formation of the octahedral complex is consistent with crystal field theory predictions for d⁶ transition metal ions [16]. In an octahedral environment, the d orbitals split into two sets: the lower-energy t₂g orbitals and the higher-energy eₓ orbitals [16]. For rhodium(III) with six d electrons, the low-spin configuration results in complete filling of the t₂g orbitals, leading to a diamagnetic ground state [22] [25].

Basic Chemical Identification

The molecular structure of Rhodium(III) Sodium Chloride Dihydrate consists of discrete ionic components arranged in a crystalline lattice [6] [7]. The central structural unit is the hexachlororhodate(III) complex anion [RhCl₆]³⁻, which contains a rhodium(III) ion coordinated to six chloride ligands in an octahedral geometry [8] [9]. This octahedral coordination is characteristic of rhodium(III) complexes, where the metal center adopts the preferred six-coordinate environment [9].

The rhodium(III) ion in the complex possesses a +3 oxidation state, corresponding to the electronic configuration [Kr] 4d⁶ [9]. This d⁶ configuration in an octahedral crystal field typically results in a low-spin diamagnetic complex, which is consistent with the observed properties of the compound [8]. The three sodium cations serve as counter ions to balance the -3 charge of the hexachlororhodate anion, while two water molecules are incorporated into the crystal structure as waters of hydration [1] [4].

Systematic Nomenclature Variants

The systematic nomenclature of this compound follows the International Union of Pure and Applied Chemistry (IUPAC) conventions for coordination compounds and hydrated salts [1] [2]. The IUPAC name emphasizes the coordination nature of the rhodium complex, designating it as hexachlororhodium(3-) to indicate the six chloride ligands and the overall -3 charge of the complex anion [12]. The trisodium prefix indicates the three sodium counter cations required for charge neutrality, while the dihydrate suffix specifies the presence of two water molecules in the crystal structure [1] [4].

Chemical Abstracts Service employs a slightly different nomenclature system, referring to the compound as Rhodate(3-), hexachloro-, sodium (1:3), dihydrate [10] [11]. This nomenclature emphasizes the rhodate anion with its hexachloro coordination sphere and specifies the 1:3 stoichiometric ratio between the rhodium center and sodium cations [10]. The octahedral coordination geometry is sometimes indicated by the notation (OC-6-11) in formal chemical database entries, reflecting the stereochemical arrangement of the ligands around the rhodium center [10] [7].

Structural Component Names

The structural components of Rhodium(III) Sodium Chloride Dihydrate can be systematically identified and named according to their chemical roles within the compound [1] [4]. The sodium cations function as counter ions, providing the positive charge necessary to balance the negative charge of the complex anion [1] [4]. Each sodium ion carries a +1 charge, requiring three sodium cations to neutralize the -3 charge of the hexachlororhodate anion [4].

The hexachlororhodate(III) anion represents the core structural component of the compound, featuring a rhodium(III) center surrounded by six chloride ligands in an octahedral arrangement [1] [12]. This complex anion is systematically named as hexachlororhodium(3-) to indicate both the coordination number and the overall charge [12]. The rhodium center maintains its +3 oxidation state throughout the complex, which is characteristic of rhodium(III) coordination compounds [8] [9].